Cas no 1706454-13-8 ([2-(2-Bromo-phenoxymethyl)-morpholin-4-yl]-acetic acid methyl ester)

• Product Name: [2-(2-Bromo-phenoxymethyl)-morpholin-4-yl]-acetic acid methyl ester
• CAS No: 1706454-13-8
• MF: C₁₄H₁₈BrNO₄
• MW: 344.201023578644
• CID: 5220204
• Update Time: 2025-06-14

[2-(2-Bromo-phenoxymethyl)-morpholin-4-yl]-acetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• [2-(2-Bromo-phenoxymethyl)-morpholin-4-yl]-acetic acid methyl ester
• 4-Morpholineacetic acid, 2-[(2-bromophenoxy)methyl]-, methyl ester

• Inchi： 1S/C14H18BrNO4/c1-18-14(17)9-16-6-7-19-11(8-16)10-20-13-5-3-2-4-12(13)15/h2-5,11H,6-10H2,1H3
• InChI Key： ZTBJVQOMMCBNIG-UHFFFAOYSA-N
• SMILES： N1(CC(OC)=O)CCOC(COC2=CC=CC=C2Br)C1

Additional information on [2-(2-Bromo-phenoxymethyl)-morpholin-4-yl]-acetic acid methyl ester

Comprehensive Overview of [2-(2-Bromo-phenoxymethyl)-morpholin-4-yl]-acetic acid methyl ester (CAS No. 1706454-13-8)

The compound [2-(2-Bromo-phenoxymethyl)-morpholin-4-yl]-acetic acid methyl ester (CAS No. 1706454-13-8) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a morpholine ring and a bromophenoxy moiety, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for morpholine derivatives has surged, driven by their role in developing central nervous system (CNS) drugs and anti-inflammatory agents. The presence of a bromo substituent in this compound enhances its reactivity, enabling selective modifications for tailored applications. This aligns with the growing trend of structure-activity relationship (SAR) studies, where small structural changes can significantly alter biological activity.

From a synthetic chemistry perspective, [2-(2-Bromo-phenoxymethyl)-morpholin-4-yl]-acetic acid methyl ester offers a robust platform for heterocyclic chemistry explorations. Its methyl ester group provides a handle for further derivatization, such as hydrolysis or transesterification, which is critical for optimizing drug-like properties. This flexibility is particularly valuable in medicinal chemistry, where researchers often fine-tune compounds for improved bioavailability and metabolic stability.

The compound’s potential extends to agrochemical innovation, where brominated aromatic compounds are known for their herbicidal and fungicidal properties. With the rising focus on sustainable agriculture, researchers are investigating eco-friendly variants of such molecules, making 1706454-13-8 a candidate for green chemistry applications. Its structural features could contribute to developing next-generation crop protection agents with lower environmental impact.

Analytical characterization of [2-(2-Bromo-phenoxymethyl)-morpholin-4-yl]-acetic acid methyl ester typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise quality control, which is paramount for industrial and academic use. The compound’s stability under various conditions is also a key research area, as it influences storage and handling protocols.

In the context of drug delivery systems, the morpholine ring in this compound is noteworthy due to its ability to enhance water solubility and tissue penetration. These properties are crucial for designing prodrugs or targeted therapies, addressing common challenges like poor absorption and rapid clearance. Such innovations are highly searched topics in pharmaceutical forums and academic databases.

As the scientific community prioritizes AI-driven drug design, compounds like 1706454-13-8 are gaining attention for their compatibility with computational modeling. Virtual screening and molecular docking studies often leverage such scaffolds to predict interactions with biological targets. This synergy between wet-lab synthesis and in silico tools exemplifies modern interdisciplinary research trends.

In summary, [2-(2-Bromo-phenoxymethyl)-morpholin-4-yl]-acetic acid methyl ester represents a promising candidate for multiple high-impact applications. Its structural complexity and functional adaptability position it at the forefront of innovative chemistry, resonating with current interests in personalized medicine and sustainable science.